![molecular formula C12H18BrNO2 B268152 N-(3-bromo-4,5-dimethoxybenzyl)-N-propylamine](/img/structure/B268152.png)
N-(3-bromo-4,5-dimethoxybenzyl)-N-propylamine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(3-bromo-4,5-dimethoxybenzyl)-N-propylamine, also known as Bromo-DragonFLY, is a synthetic psychedelic drug that belongs to the phenethylamine family. It was first synthesized in the late 1990s by a chemist named Matthew Parker and gained popularity as a recreational drug in the early 2000s. Despite its recreational use, Bromo-DragonFLY has also been the subject of scientific research due to its potential therapeutic applications.
Mechanism of Action
N-(3-bromo-4,5-dimethoxybenzyl)-N-propylamineFLY acts as a potent agonist of the serotonin 5-HT2A receptor, which is involved in the regulation of mood, perception, and cognition. It also has some affinity for other serotonin receptors, including 5-HT2B and 5-HT2C. The exact mechanism of action of N-(3-bromo-4,5-dimethoxybenzyl)-N-propylamineFLY is not fully understood, but it is believed to modulate the activity of these receptors in a way that leads to altered perception and cognition.
Biochemical and Physiological Effects
N-(3-bromo-4,5-dimethoxybenzyl)-N-propylamineFLY has been shown to cause a range of biochemical and physiological effects in animal studies. These include changes in neurotransmitter levels, alterations in gene expression, and changes in brain activity. Some of the observed effects include increased locomotor activity, altered perception of time and space, and changes in mood and affect.
Advantages and Limitations for Lab Experiments
N-(3-bromo-4,5-dimethoxybenzyl)-N-propylamineFLY has several advantages for use in laboratory experiments. It is a potent and selective agonist of the serotonin 5-HT2A receptor, which makes it a useful tool for studying the role of this receptor in various physiological and pathological processes. However, its recreational use and potential for toxicity in humans make it a challenging compound to work with in a laboratory setting.
Future Directions
There are several future directions for research on N-(3-bromo-4,5-dimethoxybenzyl)-N-propylamineFLY. One area of interest is the potential therapeutic applications of the compound, particularly in the treatment of mood and anxiety disorders. Another area of interest is the development of more selective and potent agonists of the serotonin 5-HT2A receptor, which could have a range of therapeutic applications. Finally, there is a need for further research into the potential toxicity of N-(3-bromo-4,5-dimethoxybenzyl)-N-propylamineFLY and other synthetic psychedelics, particularly in humans.
Synthesis Methods
N-(3-bromo-4,5-dimethoxybenzyl)-N-propylamineFLY is synthesized through a multi-step process that involves the reaction of 3-bromo-4,5-dimethoxybenzaldehyde with propylamine in the presence of a reducing agent such as sodium borohydride. The resulting intermediate is then subjected to a series of reactions including oxidation and reduction to yield the final product.
Scientific Research Applications
N-(3-bromo-4,5-dimethoxybenzyl)-N-propylamineFLY has been the subject of scientific research due to its potential therapeutic applications. One study conducted in rats found that N-(3-bromo-4,5-dimethoxybenzyl)-N-propylamineFLY had neuroprotective effects against brain damage caused by ischemia-reperfusion injury. Another study found that N-(3-bromo-4,5-dimethoxybenzyl)-N-propylamineFLY had antidepressant-like effects in mice.
properties
Molecular Formula |
C12H18BrNO2 |
---|---|
Molecular Weight |
288.18 g/mol |
IUPAC Name |
N-[(3-bromo-4,5-dimethoxyphenyl)methyl]propan-1-amine |
InChI |
InChI=1S/C12H18BrNO2/c1-4-5-14-8-9-6-10(13)12(16-3)11(7-9)15-2/h6-7,14H,4-5,8H2,1-3H3 |
InChI Key |
OBNCBCVRJHVBDE-UHFFFAOYSA-N |
SMILES |
CCCNCC1=CC(=C(C(=C1)Br)OC)OC |
Canonical SMILES |
CCCNCC1=CC(=C(C(=C1)Br)OC)OC |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.